Cas no 59256-24-5 (3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid)

• Product Name: 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid
• CAS No: 59256-24-5
• MF: C₁₃H₁₀BrNO₄S
• MW: 356.191801548004
• MDL: MFCD00593145
• CID: 880562
• Update Time: 2026-04-29

3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid
• 3-(4-BROMO-BENZENESULFONYLAMINO)-BENZOIC ACID

• MDL： MFCD00593145
• Inchi： InChI=1S/C13H10BrNO4S/c14-10-4-6-12(7-5-10)20(18,19)15-11-3-1-2-9(8-11)13(16)17/h1-8,15H,(H,16,17)
• InChI Key： BUTBMLDLLOBSFI-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)Br)C(=O)O

Computed Properties

• Exact Mass: 354.9514
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid

Recent Advances in the Study of 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid (CAS: 59256-24-5) in Chemical Biology and Pharmaceutical Research

The compound 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid (CAS: 59256-24-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications and unique chemical properties. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid as a promising scaffold for the development of novel enzyme inhibitors. Its structural features, including the sulfonamide linkage and the bromophenyl moiety, make it an attractive candidate for targeting various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of carbonic anhydrase IX, a key enzyme implicated in tumor progression and metastasis.

In addition to its inhibitory properties, this compound has also been investigated for its anti-inflammatory and antimicrobial activities. A recent in vitro study revealed that 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid exhibits potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). These findings suggest its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

The synthesis and optimization of 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid have also been a focus of recent research. Advances in synthetic methodologies, such as microwave-assisted synthesis and green chemistry approaches, have improved the yield and purity of this compound. Furthermore, computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, have provided valuable insights into its binding interactions with target proteins, paving the way for rational drug design.

Despite these promising developments, challenges remain in the clinical translation of 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's versatility and biological activity make it a compelling subject for ongoing research in chemical biology and pharmaceutical sciences.

In conclusion, 3-{[(4-bromophenyl)sulfonyl]amino}benzoic acid (CAS: 59256-24-5) represents a valuable chemical entity with diverse therapeutic potential. Continued research into its mechanisms of action, structural modifications, and clinical applications will be essential for unlocking its full potential in drug discovery and development.